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Compound of Interest |

Compound Name: Disperse orange 149
CAS No.: 151126-94-2
Cat. No.: B1174647
Get Quote
. J

This guide provides a comparative overview of analytical methodologies for the detection and
guantification of Disperse Orange 149 in textile materials. It is intended for researchers,
scientists, and quality control professionals in the textile and chemical safety industries. The
guide details two primary approaches: the direct analysis of the intact dye molecule and the
indirect analysis of its constituent aromatic amines after chemical reduction, reflecting industry-
standard practices.

Introduction to Disperse Orange 149

Disperse Orange 149 is a monoazo disperse dye used for coloring synthetic fibers, particularly
polyester. As an azo dye, it possesses the characteristic nitrogen-nitrogen double bond (-
N=N-). Concerns over the safety of some azo dyes stem from their potential to undergo
reductive cleavage of this azo bond, which can release potentially carcinogenic aromatic
amines. Consequently, robust and validated analytical methods are crucial for regulatory
compliance and consumer safety.

Method Comparison: Direct vs. Indirect Analysis

Two principal strategies are employed for the analysis of Disperse Orange 149 in textiles:
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» Direct Analysis (Intact Dye): This approach involves extracting the complete Disperse
Orange 149 molecule from the textile matrix and quantifying it directly. High-Performance
Liguid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or tandem Mass
Spectrometry (LC-MS/MS) are the techniques of choice for this purpose. This method
confirms the presence of the specific dye itself.

 Indirect Analysis (Aromatic Amine): This is the standard regulatory approach, outlined in
methods like EN ISO 14362-1:2017.[1][2][3] It does not detect the parent dye. Instead, it
uses a strong reducing agent (sodium dithionite) to chemically break the azo bond and
release the constituent aromatic amines. These amines are then extracted and analyzed,
typically by Gas Chromatography-Mass Spectrometry (GC-MS). This method targets the
regulated, potentially hazardous breakdown products. For Disperse Orange 149, one of the
cleavage products would be aniline.

Quantitative Performance Data

The following table summarizes the performance validation parameters for the direct analysis
of Disperse Orange 149 and the indirect analysis of its potential cleavage products.
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Parameter Method Analyte Performance
Limit of Detection )
HPLC-DAD Disperse Orange 149 1.0 mg/kg[4]
(LOD)
LC-MS/MS Disperse Orange 149 1.0 pg/kg[4]
GC-MS Aromatic Amines 0.1 - 3.0 mg/kg
_ _ _ >0.995 (0.5 - 250
Linearity (r) HPLC-DAD Disperse Orange 149
mg/L)[4]
_ >0.995 (0.5 - 200
LC-MS/MS Disperse Orange 149
Hg/L)[4]
) Linear (1.0 - 150.0
GC-MS 4-Aminoazobenzene
mg/L)
HPLC-DAD / LC- _
Recovery Disperse Orange 149 92.1% - 98.7%][4]
MS/MS
GC-MS Aromatic Amines > 70%

Precision (RSD)

HPLC-DAD / LC-
MS/MS

Disperse Orange 149

< 8.0%[4]

GC-MS

Aromatic Amines

<10%

Experimental Protocols
Method 1: Direct Analysis via HPLC-DAD / LC-MS/MS

This protocol is based on the direct extraction and quantification of the intact Disperse Orange

149 dye.[4]

1. Sample Preparation and Extraction:

o Cut a representative textile sample (approx. 1g) into small pieces.

o Place the sample into an extraction vessel.

e Add a suitable solvent such as chlorobenzene to completely immerse the textile.
o Perform solvent extraction using an appropriate method (e.g., ultrasonic bath or Soxhlet).
For textiles dyed with disperse dyes, xylene is also a commonly used extraction solvent.[1][3]
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o After extraction, remove the solvent completely using a rotary evaporator.
» Re-dissolve the dried extract in a known volume of methanol or mobile phase for analysis.

2. Instrumental Analysis (HPLC-DAD):

e Chromatographic Column: C18 reversed-phase column.

» Mobile Phase: A gradient of acetonitrile and 0.1% phosphoric acid solution.

o Flow Rate: Typically 1.0 mL/min.

o Detection: Diode-Array Detector (DAD) set to the maximum absorbance wavelength of
Disperse Orange 149 (approx. 420 nm).[4]

e Quantification: Based on a calibration curve prepared from certified standards of Disperse
Orange 149.

Method 2: Indirect Analysis via GC-MS (Based on EN
ISO 14362-1:2017)

This protocol outlines the standard procedure for detecting regulated aromatic amines resulting
from the reductive cleavage of azo dyes.

1. Dye Extraction (for Disperse Dyes):

» Weigh 1.0 g of the textile sample, cut into small pieces.

e Place the sample in a flask and add 10 mL of xylene.[1][3]

e Heat the mixture in a sealed vessel at a suitable temperature (e.g., 100-120°C) for a defined
period to extract the disperse dye.

e Cool the vessel and transfer the xylene extract to a new flask for the reduction step.

2. Reductive Cleavage:

e Prepare a citrate buffer solution (pH 6.0) and heat it to 70°C.

o Add the xylene extract to the pre-heated buffer solution.

e Add a freshly prepared aqueous solution of sodium dithionite (Na2S204) to the mixture. This
initiates the cleavage of the azo bond.

e Maintain the reaction at 70°C for 30 minutes with occasional shaking.

3. Amine Extraction and Concentration:

o Cool the reaction mixture to room temperature.
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e Perform a liquid-liquid extraction using a suitable organic solvent like tert-butyl methyl ether
(MTBE).

e Separate the organic phase, which now contains the aromatic amines.

o Concentrate the extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

4. Instrumental Analysis (GC-MS):

e GC Column: A mid-polarity column such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS).

« Injector: Splitless mode, 250°C.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

e Oven Program: Start at 50°C, ramp to 300°C.

e MS Detector: Electron lonization (EI) mode.

e Acquisition: Scan mode for identification and Selected lon Monitoring (SIM) mode for
quantification of target amines.

Method Workflow and Logic Diagrams
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Diagram 1: General Workflow for Textile Dye Analysis
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Diagram 1: General Workflow for Textile Dye Analysis
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Diagram 2: Logical Comparison of Methods
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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